2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-((1-(thiophen-2-yl)cyclopropyl)methyl)acetamide

• IUPAC Name: 2-(2-oxo-1,3-benzoxazol-3-yl)-N-[(1-thiophen-2-ylcyclopropyl)methyl]acetamide
• InChI: InChI=1S/C17H16N2O3S/c20-15(18-11-17(7-8-17)14-6-3-9-23-14)10-19-12-4-1-2-5-13(12)22-16(19)21/h1-6,9H,7-8,10-11H2,(H,18,20)
• InChI Key: PMFHZQQECZXBEX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(CNC(=O)CN2C3=CC=CC=C3OC2=O)C4=CC=CS4
• Molecular Formula: C17H16N2O3S
• Molecular Weight: 328.4 g/mol

Description

2-(2-oxobenzo[d]oxazol-3(2H)-yl)-N-((1-(thiophen-2-yl)cyclopropyl)methyl)acetamide is a useful research compound. Its molecular formula is C17H16N2O3S and its molecular weight is 328.39. The purity is usually 95%.
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Scientific Research Applications

• Mycobacterium Tuberculosis Inhibition : A series of derivatives, including this compound, were designed as inhibitors of Mycobacterium tuberculosis enoyl-acyl carrier protein reductase (InhA). One of the compounds in this series showed promise as a non-cytotoxic inhibitor of drug-sensitive Mycobacterium tuberculosis strains (Pedgaonkar et al., 2014).

• Anticancer Agents : Certain derivatives, similar to this compound, have been investigated for their potential as anticancer agents. One study synthesized and evaluated N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides for their antitumor activities against human lung adenocarcinoma cells, demonstrating selective cytotoxicity (Evren et al., 2019).

• Crystal Structure Analysis : The synthesis and crystal structure of a compound closely related to this one, (E)-2-(7-(3-(thiophen-2-yl)acrylamido)-2,3-dihydro-5-oxobenzo[e][1,4]oxazepin-1(5H)-yl)ethyl acetate, have been analyzed, revealing interesting features like intermolecular hydrogen bonding and π-π stacking (Lee et al., 2009).

• Antibacterial and Antioxidant Activities : New derivatives containing coumarin moieties synthesized starting from a compound similar to the one exhibited antibacterial activity against E. coli, S. aureus, and B. subtilis, and also showed antioxidant activities (Hamdi et al., 2012).

• Antibacterial Activity against Gram-Positive Bacteria : Another study synthesized 2-oxaisocephems, similar to the compound , demonstrating potent activities against gram-positive bacteria, including methicillin-resistant Staphylococcus aureus (Tsubouchi et al., 1994).

• Optoelectronic Properties : The optoelectronic properties of thiazole-based polythiophenes, which are chemically related to the compound , were investigated, showing potential for use in applications like dye-sensitized solar cells (Camurlu & Guven, 2015).